Cas no 1421456-54-3 (6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride)

• Product Name: 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride
• CAS No: 1421456-54-3
• MF: C₁₃H₁₇ClN₂O₂S
• MW: 300.804280996323
• CID: 5776760
• PubChem ID: 71779007
• Update Time: 2025-05-21

6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2145-0973
• 6-METHOXY-2-(PIPERIDIN-4-YLOXY)-1,3-BENZOTHIAZOLE HYDROCHLORIDE
• 6-methoxy-2-piperidin-4-yloxy-1,3-benzothiazole;hydrochloride
• 1421456-54-3
• 6-methoxy-2-(piperidin-4-yloxy)benzo[d]thiazole hydrochloride
• AKOS026700197
• 6-methoxy-2-piperidin-4-yloxy-1,3-benzothiazole:hydrochloride
• 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride

• Inchi： 1S/C13H16N2O2S.ClH/c1-16-10-2-3-11-12(8-10)18-13(15-11)17-9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3;1H
• InChI Key： SHTJMRYZNYVQNT-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=C(C=CC=2N=C1OC1CCNCC1)OC

Computed Properties

• Exact Mass: 300.0699267g/mol
• Monoisotopic Mass: 300.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride

6-Methoxy-2-(Piperidin-4-Yloxy)-1,3-Benzothiazole Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1421456-54-3, known as 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzothiazole core, a methoxy group at position 6, and a piperidin-4-yloxy substituent at position 2. These structural elements contribute to its potential biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of benzothiazole derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The methoxy group at position 6 of this compound is known to enhance the molecule's stability and bioavailability, while the piperidin-4-yloxy substituent introduces additional flexibility and hydrogen bonding capabilities. These properties collectively enhance the compound's ability to interact with biological targets, making it a valuable lead compound for further optimization.

One of the most notable advancements in the study of 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride involves its application in cancer therapy. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of key signaling pathways associated with cell proliferation and apoptosis. These findings underscore the potential of this compound as a novel anticancer agent with improved efficacy and reduced side effects compared to existing treatments.

In addition to its therapeutic potential, 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride has also been explored for its role in diagnostic applications. Its ability to fluoresce under specific conditions makes it a promising candidate for use in imaging techniques aimed at detecting early-stage diseases. This dual functionality—combining therapeutic and diagnostic capabilities—positions this compound as a versatile tool in modern medicine.

The synthesis of 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride involves a multi-step process that incorporates advanced organic chemistry techniques. The incorporation of the methoxy group and the piperidin-4-yloxy substituent requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making large-scale production more feasible.

From an environmental standpoint, the development of benzothiazole derivatives like this compound has raised concerns regarding their potential impact on ecosystems. However, preliminary studies indicate that this particular compound exhibits low toxicity towards non-target organisms, suggesting that it may be environmentally friendly when used responsibly.

In conclusion, 6-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities and promising therapeutic applications, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its mechanisms and potential uses, this compound is poised to make significant contributions to the field of medicine.